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Compound of Interest

Compound Name: N3-ethylpyridine-2,3-diamine

Cat. No.: B062327

For Researchers, Scientists, and Drug Development Professionals

This guide provides a consolidated overview of the currently available technical and supplier
information for the chemical compound N3-ethylpyridine-2,3-diamine. While this molecule is
available commercially as a potential building block in chemical synthesis, it is important to note
that as of late 2025, there is a notable absence of published scientific literature detailing its
specific applications, experimental protocols, or involvement in defined biological pathways.

Supplier and Chemical Data

N3-ethylpyridine-2,3-diamine is classified as a heterocyclic building block. Several chemical
suppliers list this compound in their catalogs, indicating its availability for research and
development purposes. Due to the dynamic nature of chemical pricing, most suppliers provide
guotations upon request rather than fixed online prices.

Table 1: Chemical Identity and Supplier Information

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b062327?utm_src=pdf-interest
https://www.benchchem.com/product/b062327?utm_src=pdf-body
https://www.benchchem.com/product/b062327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Data Source

Chemical Name N3-ethylpyridine-2,3-diamine [1]

2,3-Pyridinediamine, N3-ethyl-

(9CI); 3-N-ethylpyridine-2,3-
Synonyms 0 ) [1]

diamine; 2-Amino-3-

ethylaminopyridine

CAS Number 193070-18-7 [1][2]
Molecular Formula C7H11N3 [1][2]
Molecular Weight 137.18 g/mol [1][2]
Purity Typically 297% [2]

] ChemScene, ChemShuttle,
Known Suppliers ] ] ] [11[3114]
LabSolutions, Sigma-Aldrich

Pricing and Availability

Direct pricing for N3-ethylpyridine-2,3-diamine is not readily available in a standardized
format. The common industry practice for such specialized chemical intermediates requires
direct inquiry with the suppliers. Factors influencing price include the requested quantity,
required purity, and the current stock of the supplier. Researchers are advised to contact the
suppliers listed above to obtain a formal quote.

Experimental Protocols and Applications

An extensive search of scientific databases and patent literature did not yield any specific
experimental protocols or detailed applications for N3-ethylpyridine-2,3-diamine. This
suggests that the compound is likely a niche intermediate with potential uses that are not yet
broadly documented in peer-reviewed publications. Its structure, a substituted diaminopyridine,
suggests potential as a scaffold in medicinal chemistry for the synthesis of more complex
molecules, such as kinase inhibitors or other therapeutic agents. However, without concrete
examples in the literature, any proposed application remains speculative.
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Logical Workflow for Procurement and Initial
Investigation

For researchers interested in exploring the potential of N3-ethylpyridine-2,3-diamine, a logical
workflow would involve procurement followed by initial characterization and experimental
viability studies.

Caption: Procurement and initial experimental workflow for N3-ethylpyridine-2,3-diamine.

Signaling Pathways

As there is no available research linking N3-ethylpyridine-2,3-diamine to any biological
activity, no signaling pathway diagrams can be provided. The creation of such a diagram would
be entirely speculative and without a factual basis.

Conclusion

N3-ethylpyridine-2,3-diamine is a commercially available chemical intermediate that, despite
its availability, lacks a documented presence in the scientific literature regarding its use and
application. For researchers in drug discovery and medicinal chemistry, this presents both a
challenge and an opportunity. The challenge lies in the absence of established protocols and a
validated history of use. The opportunity, however, is the potential for this molecule to be a
novel building block in the synthesis of new chemical entities with unique biological activities.
Any research involving this compound would be foundational, requiring initial characterization
and validation of its utility in the desired synthetic routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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